Cas no 2034242-57-2 ([4-(Phenylmethyl)-1-piperidinyl][2-[(tetrahydro-2H-pyran-4-yl)methoxy]-4-pyridinyl]methanone)

• Product Name: [4-(Phenylmethyl)-1-piperidinyl][2-[(tetrahydro-2H-pyran-4-yl)methoxy]-4-pyridinyl]methanone
• CAS No: 2034242-57-2
• MF: C₂₄H₃₀N₂O₃
• MW: 394.506606578827
• CID: 6452117
• Update Time: 2025-10-30

[4-(Phenylmethyl)-1-piperidinyl][2-[(tetrahydro-2H-pyran-4-yl)methoxy]-4-pyridinyl]methanone Chemical and Physical Properties

Names and Identifiers

• FBZQEGPPARVVBO-UHFFFAOYSA-N
• Methanone, [4-(phenylmethyl)-1-piperidinyl][2-[(tetrahydro-2H-pyran-4-yl)methoxy]-4-pyridinyl]-
• [4-(Phenylmethyl)-1-piperidinyl][2-[(tetrahydro-2H-pyran-4-yl)methoxy]-4-pyridinyl]methanone

• Inchi： 1S/C24H30N2O3/c27-24(26-12-7-20(8-13-26)16-19-4-2-1-3-5-19)22-6-11-25-23(17-22)29-18-21-9-14-28-15-10-21/h1-6,11,17,20-21H,7-10,12-16,18H2
• InChI Key： FBZQEGPPARVVBO-UHFFFAOYSA-N
• SMILES： C(N1CCC(CC2=CC=CC=C2)CC1)(C1C=CN=C(OCC2CCOCC2)C=1)=O

Experimental Properties

• Density: 1.148±0.06 g/cm3(Predicted)
• Boiling Point: 570.9±35.0 °C(Predicted)
• pka: 3.21±0.20(Predicted)

Additional information on [4-(Phenylmethyl)-1-piperidinyl][2-[(tetrahydro-2H-pyran-4-yl)methoxy]-4-pyridinyl]methanone

Introduction to [4-(Phenylmethyl)-1-piperidinyl][2-[(tetrahydro-2H-pyran-4-yl)methoxy]-4-pyridinyl]methanone (CAS No. 2034242-57-2)

[4-(Phenylmethyl)-1-piperidinyl][2-[(tetrahydro-2H-pyran-4-yl)methoxy]-4-pyridinyl]methanone is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2034242-57-2, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development.

The molecular structure of [4-(Phenylmethyl)-1-piperidinyl][2-[(tetrahydro-2H-pyran-4-yl)methoxy]-4-pyridinyl]methanone consists of multiple functional groups, including a phenylmethyl (benzyl) group, a piperidine ring, and a pyridine ring substituted with a tetrahydropyran moiety. These structural elements contribute to the compound's overall complexity and may play crucial roles in its interactions with biological targets.

Recent studies have highlighted the importance of piperidine and pyridine derivatives in the development of novel therapeutic agents. These heterocyclic compounds are known for their ability to modulate various biological pathways, making them valuable candidates for drug discovery. The presence of the tetrahydropyran group in [4-(Phenylmethyl)-1-piperidinyl][2-[(tetrahydro-2H-pyran-4-yl)methoxy]-4-pyridinyl]methanone suggests potential interactions with enzymes and receptors that are sensitive to this type of substitution.

In the context of contemporary pharmaceutical research, [4-(Phenylmethyl)-1-piperidinyl][2-[(tetrahydro-2H-pyran-4-yl)methoxy]-4-pyridinyl]methanone has been explored for its potential pharmacological effects. Initial studies have indicated that this compound may exhibit properties relevant to central nervous system (CNS) disorders, including neuroprotective and anti-inflammatory activities. The combination of the piperidine and pyridine moieties is particularly intriguing, as these structures are frequently found in drugs that target neurological pathways.

The synthesis of [4-(Phenylmethyl)-1-piperidinyl][2-[(tetrahydro-2H-pyran-4-yl)methoxy]-4-pyridinyl]methanone presents unique challenges due to its complex architecture. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing precision. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been instrumental in the preparation of this compound, allowing researchers to fine-tune its structure for optimal biological activity.

One of the key aspects of studying [4-(Phenylmethyl)-1-piperidinyl][2-[(tetrahydro-2H-pyran-4-yl)methoxy]-4-pyridinyl]methanone is understanding its interaction with biological targets at the molecular level. Computational methods, including molecular docking and molecular dynamics simulations, have been employed to predict how this compound might bind to specific proteins or receptors. These studies provide valuable insights into its potential mechanisms of action and help guide further experimental investigations.

Moreover, the tetrahydropyran group in the molecule suggests potential applications in drug delivery systems. This moiety can be exploited to enhance solubility or improve bioavailability, which are critical factors in the development of effective pharmaceuticals. By modifying the tetrahydropyran substituent, researchers can explore different pharmacokinetic profiles, potentially leading to more efficient therapeutic agents.

The exploration of [4-(Phenylmethyl)-1-piperidinyl][2-[(tetrahydro-2H-pyran-4-yl)methoxy]-4-pyridinyl]methanone also aligns with broader trends in medicinal chemistry towards designing multifunctional compounds. Such molecules can simultaneously target multiple disease pathways or interact with multiple biological targets, offering a strategic advantage in treating complex conditions. The structural diversity inherent in this compound makes it a promising candidate for further development.

In conclusion, [4-(Phenylmethyl)-1-piperidinyl][2-[(tetrahydro-2H-pyran-4-yl)methoxy]-4-pyridinyl]methanone (CAS No. 2034242-57-2) represents an exciting area of research in pharmaceutical chemistry. Its complex structure, combined with its potential biological activities, makes it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into its properties and mechanisms of action, this compound holds great promise for contributing to advancements in medicine.